4-((4-(4-Chlorophenyl)pyrimidin-2-yl)amino)benzamide

• CAS No.: 434944-82-8
• Molecular Formula: C17H13ClN4O
• Molecular Weight: 324.8 g/mol
• IUPAC Name: 4-[[4-(4-chlorophenyl)pyrimidin-2-yl]amino]benzamide
• InChI: InChI=1S/C17H13ClN4O/c18-13-5-1-11(2-6-13)15-9-10-20-17(22-15)21-14-7-3-12(4-8-14)16(19)23/h1-10H,(H2,19,23)(H,20,21,22)
• InChI Key: RKEAXMBILZSZCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=NC=C2)NC3=CC=C(C=C3)C(=O)N)Cl

Description

4-((4-(4-Chlorophenyl)pyrimidin-2-yl)amino)benzamide is a useful research compound. Its molecular formula is C17H13ClN4O and its molecular weight is 324.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 4-(4-chlorophenyl)-2-(methylsulfonyl)pyrimidine (0.10 g, 0.37 mmol) and 4-aminobenzamide in 2-propanol (3 ml) was heated to 120° C. in a sealed vessel for 14 hours. The crude material was concentrated and purified by preparative HPLC to provide the title compound as a beige solid: LC/MS Retention Time; 6.30 min (Method A), M+1; 325.

Synthesis routes and methods II

Procedure details

To a solution of (2E)-3-(dimethylamino)-1-(4-chlorophenyl)prop-2-en-1-one (0.10 g, 0.48 mmol), 4-(amidinoamino)benzamide nitrate (0.116 g, 0.48 mmol), and potassium carbonate (0.132 g, 0.96 mmol) in ethanol (10 ml) with was heated to 120° C. overnight in a sealed vessel. The reaction mixture was cooled to room temperature and the resulting solid was collected then washed with ethanol, water, and diethyl ether to provide the title compound as a beige solid, identical in all respects with the compound prepared in Example 1.